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Compound of Interest

Compound Name: 14-Sulfanyltetradecan-1-OL

Cat. No.: B15417560 Get Quote

Essential Safety and Handling Guide for 14-
Sulfanyltetradecan-1-OL
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 14-Sulfanyltetradecan-1-OL. Adherence to these procedures is essential for

ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
When handling 14-Sulfanyltetradecan-1-OL, which contains a thiol group and a long-chain

alcohol, a comprehensive approach to personal protection is necessary. The following table

summarizes the required PPE.
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Protection Type Required PPE
Specifications and Best

Practices

Eye Protection Safety glasses or goggles

Chemical splash goggles are

recommended to provide a

complete seal around the

eyes. A face shield may be

used in addition to goggles,

especially when handling

larger quantities.[1]

Hand Protection Nitrile gloves

Ensure gloves are regularly

inspected for tears or

punctures. Double-gloving may

be appropriate for certain

procedures.[2][3]

Body Protection Laboratory coat

A standard lab coat is required.

For procedures with a higher

risk of splashing, a chemical-

resistant apron made of

materials like polyethylene or

EVOH should be worn over the

lab coat.[4]

Respiratory Protection
Use in a certified chemical

fume hood

All work with 14-

Sulfanyltetradecan-1-OL must

be conducted in a certified

chemical fume hood to prevent

inhalation of potentially

malodorous and harmful

vapors.[2]

Operational Plan: Step-by-Step Handling
Procedures
Proper handling of 14-Sulfanyltetradecan-1-OL is critical to prevent exposure and

contamination.
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Preparation: Before handling the chemical, ensure that a designated and certified chemical

fume hood is operational.[2] Prepare all necessary equipment and materials, including waste

containers, within the fume hood.

Storage: Store 14-Sulfanyltetradecan-1-OL in its original, tightly sealed container in a cool,

dry, and well-ventilated area, segregated from incompatible materials.[2]

Handling:

Always wear the appropriate PPE as detailed in the table above.

Conduct all transfers, measurements, and reactions within the chemical fume hood to

minimize odor and exposure.[2]

Use caution to avoid spills and the creation of aerosols.

Spill Management:

Small Spills: For minor spills within the fume hood, absorb the material with an inert

absorbent pad or material.[5] Place the contaminated materials in a sealed, labeled plastic

bag and dispose of it as hazardous waste.[5]

Large Spills: In the event of a larger spill, evacuate the immediate area and contact the

appropriate environmental health and safety (EH&S) office for assistance.[5]
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Safe Handling Workflow for 14-Sulfanyltetradecan-1-OL
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Caption: Workflow for the safe handling of 14-Sulfanyltetradecan-1-OL.
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Disposal Plan: Step-by-Step Procedures
Due to the thiol group, specific procedures must be followed for the disposal of 14-
Sulfanyltetradecan-1-OL and associated waste to neutralize its malodorous and potentially

hazardous properties.

Liquid Waste:

Collect all aqueous layers and solutions containing 14-Sulfanyltetradecan-1-OL in a

designated, labeled hazardous waste container.

Thiols can be oxidized to less odorous sulfonic acids using an excess of sodium

hypochlorite (bleach) solution.[6][7] This treatment should be performed in a fume hood.

Solid Waste:

All disposable materials that have come into contact with the chemical, such as gloves,

absorbent pads, and paper towels, should be placed in a sealed plastic bag.[2][5]

This bag must be labeled as hazardous waste and disposed of in a designated solid

hazardous waste container.[5]

Glassware Decontamination:

Glassware that has been in contact with 14-Sulfanyltetradecan-1-OL should be

immediately rinsed or submerged in a bleach solution within a fume hood.[5][8]

Allow the glassware to soak for at least 24 hours to ensure complete oxidation of the thiol.

[5][8] After soaking, the glassware can be cleaned using standard laboratory procedures.
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Disposal Pathway for 14-Sulfanyltetradecan-1-OL Waste
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Caption: Disposal pathway for waste generated from 14-Sulfanyltetradecan-1-OL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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